Cas no 2138070-19-4 (8-Bromo-2-(thiomorpholin-4-yl)quinazoline)
8-Bromo-2-(thiomorpholin-4-yl)quinazoline Chemical and Physical Properties
Names and Identifiers
-
- 2138070-19-4
- EN300-1162263
- 8-bromo-2-(thiomorpholin-4-yl)quinazoline
- 8-Bromo-2-(thiomorpholin-4-yl)quinazoline
-
- Inchi: 1S/C12H12BrN3S/c13-10-3-1-2-9-8-14-12(15-11(9)10)16-4-6-17-7-5-16/h1-3,8H,4-7H2
- InChI Key: LIZUGACTYQXAGW-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC2C=NC(=NC=21)N1CCSCC1
Computed Properties
- Exact Mass: 308.99353g/mol
- Monoisotopic Mass: 308.99353g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 260
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 54.3Ų
8-Bromo-2-(thiomorpholin-4-yl)quinazoline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1162263-1.0g |
8-bromo-2-(thiomorpholin-4-yl)quinazoline |
2138070-19-4 | 1g |
$0.0 | 2023-06-08 |
8-Bromo-2-(thiomorpholin-4-yl)quinazoline Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
Additional information on 8-Bromo-2-(thiomorpholin-4-yl)quinazoline
8-Bromo-2-(thiomorpholin-4-yl)quinazoline: A Comprehensive Overview
8-Bromo-2-(thiomorpholin-4-yl)quinazoline, also known by its CAS number CAS No. 2138070-19-4, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the quinazoline family, which is a class of heterocyclic aromatic compounds known for their diverse biological activities. The presence of a bromine atom at the 8-position and a thiomorpholinyl group at the 2-position introduces unique chemical properties and functional groups that make this compound a valuable subject for research and development.
The quinazoline core of this compound is a bicyclic structure consisting of two nitrogen atoms in a six-membered ring fused with a benzene ring. This structural feature is common in many bioactive molecules, including certain anticancer agents and kinase inhibitors. The bromine substituent at the 8-position adds electron-withdrawing effects, which can influence the compound's reactivity and pharmacokinetic properties. Meanwhile, the thiomorpholinyl group at the 2-position introduces sulfur into the molecule, which can enhance solubility and potentially improve bioavailability.
Recent studies have highlighted the potential of 8-Bromo-2-(thiomorpholin-4-yl)quinazoline as a promising candidate in drug discovery. For instance, researchers have explored its role as an anticancer agent, where it has shown selective cytotoxicity against various cancer cell lines. The compound's ability to inhibit key enzymes involved in cell proliferation and survival pathways makes it a compelling target for further investigation.
In addition to its anticancer properties, this compound has also been studied for its antiviral and antibacterial activities. The thiomorpholinyl group, in particular, has been found to enhance the compound's ability to disrupt viral replication cycles and bacterial growth. These findings underscore the versatility of CAS No. 2138070-19-4 as a multifunctional molecule with potential applications in multiple therapeutic areas.
The synthesis of 8-Bromo-2-(thiomorpholin-4-yl)quinazoline involves a series of well-established organic chemistry techniques. Typically, the quinazoline core is synthesized through condensation reactions involving ammonia or ammonium salts with appropriate aldehydes or ketones. The substitution of bromine and thiomorpholinyl groups is then achieved through nucleophilic aromatic substitution or other site-specific reactions, depending on the desired regiochemistry.
From an analytical standpoint, this compound can be characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared spectroscopy (IR). These methods allow for precise determination of its molecular structure, purity, and stability under various conditions.
In terms of applications, 8-Bromo-2-(thiomorpholin-4-yl)quinazoline holds great promise as a lead compound for drug development. Its unique combination of structural features and biological activities makes it an ideal candidate for further optimization through medicinal chemistry approaches. Researchers are actively exploring its potential as an orally bioavailable drug with minimal side effects.
The study of this compound also contributes to our understanding of quinazoline derivatives as a class. By investigating its synthesis, structure-property relationships, and biological activities, scientists can gain insights into designing more effective drugs targeting complex diseases such as cancer, viral infections, and bacterial pathogens.
In conclusion, CAS No. 2138070-19-4, or 8-Bromo-2-(thiomorpholin-4-yl)quinazoline, represents an exciting advancement in organic chemistry and pharmacology. With its unique chemical structure and diverse biological activities, this compound serves as a valuable tool for researchers seeking innovative solutions in drug discovery and development.
2138070-19-4 (8-Bromo-2-(thiomorpholin-4-yl)quinazoline) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)